(5E)-1-(3-fluorophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C21H14FN3O2S
• Molecular Weight: 391.4 g/mol
• IUPAC Name: (5E)-1-(3-fluorophenyl)-5-[(1-phenylpyrrol-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C21H14FN3O2S/c22-14-6-4-9-17(12-14)25-20(27)18(19(26)23-21(25)28)13-16-10-5-11-24(16)15-7-2-1-3-8-15/h1-13H,(H,23,26,28)/b18-13+
• InChI Key: IDJOWPHEXISPKE-QGOAFFKASA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C=CC=C2/C=C/3\C(=O)NC(=S)N(C3=O)C4=CC(=CC=C4)F
• SMILES: C1=CC=C(C=C1)N2C=CC=C2C=C3C(=O)NC(=S)N(C3=O)C4=CC(=CC=C4)F

Description

(5E)-1-(3-fluorophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a chemical compound that has garnered significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (5E)-1-(3-fluorophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
(5E)-1-(3-fluorophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body, which can lead to the prevention and treatment of various diseases. Additionally, it has been shown to have anti-tumor effects and can inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5E)-1-(3-fluorophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione in lab experiments is its potential for use as a drug candidate for various diseases. Additionally, it has been shown to have low toxicity and high selectivity for certain enzymes and proteins. However, its synthesis method can be complex and time-consuming, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of (5E)-1-(3-fluorophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One potential direction is to further investigate its potential as a drug candidate for the treatment of various diseases. Additionally, more research can be conducted to better understand its mechanism of action and its effects on different types of cancer cells. Furthermore, its synthesis method can be optimized to make it more efficient and cost-effective. Overall, the potential applications of this compound in various fields of scientific research make it an exciting area for future investigation.

Synthesis Methods

The synthesis of (5E)-1-(3-fluorophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione involves the reaction of 3-fluorobenzaldehyde with 1-phenyl-2-amino-1H-pyrrole-3-carbaldehyde in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reacted with thiourea and ethyl acetoacetate to form the final product.

Scientific Research Applications

(5E)-1-(3-fluorophenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. Additionally, it has been tested as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.